Cas no 870646-83-6 (4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid)

• Product Name: 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid
• CAS No: 870646-83-6
• MF: C₁₂H₁₉BF₂O₃Si
• MW: 288.170771837235
• MDL: MFCD18914502
• CID: 2809778
• PubChem ID: 54758868
• Update Time: 2025-11-01

4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-[tert-butyl(dimethyl)silyl]oxy-2,3-difluorophenyl]boronic acid
• 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid
• 4-tert-butyldimethylsilyloxy-2,3-difluorophenylboronic acid
• A-3016
• I04-2001
• F73453
• (4-{[tert-Butyl(dimethyl)silyl]oxy}-2,3-difluorophenyl)boronic acid
• AKOS015893126
• VJB64683
• MFCD18914502
• SCHEMBL3440600
• DTXSID50716583
• 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2,3-DIFLUOROPHENYLBORONIC ACID
• 4-(tert-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid
• CS-0178542
• 870646-83-6
• {4-[(tert-butyldimethylsilyl)oxy]-2,3-difluorophenyl}boronic acid
• BS-24049
• 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronicacid
• 4-t-Butyldimethylsilyloxy-2,3-difluorophenylboronic acid
• 823-189-9

• MDL： MFCD18914502
• Inchi： 1S/C12H19BF2O3Si/c1-12(2,3)19(4,5)18-9-7-6-8(13(16)17)10(14)11(9)15/h6-7,16-17H,1-5H3
• InChI Key： DODXXNHIJRLFAF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(B(O)O)=C(C=1F)F

Computed Properties

• Exact Mass: 288.11600
• Monoisotopic Mass: 288.1164575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 2.02860

Additional information on 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid

Recent Advances in the Application of 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid (CAS: 870646-83-6) in Chemical Biology and Drug Discovery

The compound 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid (CAS: 870646-83-6) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique structural features, has demonstrated remarkable utility in various applications, including Suzuki-Miyaura cross-coupling reactions, proteasome inhibition, and as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in targeted drug delivery systems and as a versatile building block in medicinal chemistry.

One of the most notable advancements involves the use of this compound in the development of novel proteasome inhibitors. Researchers have exploited its boronic acid moiety to selectively target the proteasome's catalytic sites, leading to the design of potent inhibitors with enhanced specificity and reduced off-target effects. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid exhibited superior inhibitory activity against the 20S proteasome compared to traditional bortezomib analogs, with IC50 values in the low nanomolar range.

In the realm of synthetic chemistry, this compound has proven invaluable in palladium-catalyzed cross-coupling reactions. The t-butyldimethylsilyl (TBS) protecting group offers both steric protection and improved solubility in organic solvents, while the difluoro substitution pattern enhances the electrophilicity of the boronic acid. Recent optimization studies have shown that these structural features contribute to higher yields and cleaner reaction profiles in challenging coupling reactions, particularly with electron-deficient aryl halides.

Emerging applications in bioconjugation strategies have also been reported. The unique electronic properties imparted by the difluoro substitution make this boronic acid particularly effective in forming stable boronate esters with diols and catechols under physiological conditions. This property has been leveraged in the development of novel antibody-drug conjugates (ADCs) and other targeted therapeutic agents, as described in a recent Nature Communications article (2024).

From a drug discovery perspective, the compound's metabolic stability and pharmacokinetic properties have been extensively studied. The TBS group appears to confer improved membrane permeability while protecting the phenolic hydroxyl from rapid glucuronidation. These characteristics, combined with the boronic acid's ability to form reversible covalent bonds with biological targets, position this molecule as a privileged scaffold in the design of next-generation therapeutics.

Ongoing research continues to explore new applications for 4-(t-Butyldimethylsilyloxy)-2,3-difluorophenylboronic acid, particularly in the areas of covalent inhibitor design and materials science. Its unique combination of steric protection, electronic tuning, and boronic acid reactivity makes it a versatile tool that is likely to see expanded use in both academic and industrial settings. Future directions may include its incorporation into more complex molecular architectures and exploration of its potential in diagnostic applications.